Cas no 98298-51-2 (4-(1-methyl-1H-imidazol-2-yl)-Benzaldehyde)

• Product Name: 4-(1-methyl-1H-imidazol-2-yl)-Benzaldehyde
• CAS No: 98298-51-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1123563
• PubChem ID: 22269273
• Update Time: 2025-06-15

4-(1-methyl-1H-imidazol-2-yl)-Benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-imidazol-2-yl)-Benzaldehyde
• 4-(1-Methyl-1H-imidazol-2-yl)benzaldehyde
• EN300-378007
• AKOS013291130
• SCHEMBL6280120
• CS-0457798
• PWHSGPFPXBETQD-UHFFFAOYSA-N
• 98298-51-2
• DB-105781

• MDL： MFCD19621688
• Inchi： 1S/C11H10N2O/c1-13-7-6-12-11(13)10-4-2-9(8-14)3-5-10/h2-8H,1H3
• InChI Key： PWHSGPFPXBETQD-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1=NC=CN1C

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(1-methyl-1H-imidazol-2-yl)-Benzaldehyde

Comprehensive Overview of 4-(1-methyl-1H-imidazol-2-yl)-Benzaldehyde (CAS No. 98298-51-2)

4-(1-methyl-1H-imidazol-2-yl)-Benzaldehyde (CAS No. 98298-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique imidazole and benzaldehyde moieties, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular structure, featuring a 1-methyl-1H-imidazol-2-yl group attached to a benzaldehyde ring, enables diverse chemical modifications, making it invaluable in drug discovery and functional material design.

In recent years, the demand for 4-(1-methyl-1H-imidazol-2-yl)-Benzaldehyde has surged due to its applications in developing anticancer agents, antimicrobial compounds, and fluorescent probes. Researchers are particularly interested in its role as a building block for heterocyclic chemistry, where it facilitates the creation of complex molecular architectures. The compound's CAS No. 98298-51-2 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and organic synthesis.

One of the key trends driving interest in 4-(1-methyl-1H-imidazol-2-yl)-Benzaldehyde is the rise of targeted drug delivery systems. Its structural features allow for conjugation with biocompatible polymers and nanoparticles, enhancing the efficacy of therapeutic agents. Additionally, its photophysical properties make it a candidate for optical sensors and imaging agents, aligning with the increasing focus on precision medicine and diagnostic tools.

From a synthetic perspective, 4-(1-methyl-1H-imidazol-2-yl)-Benzaldehyde is often prepared via Pd-catalyzed cross-coupling reactions or multicomponent reactions, methods that are widely discussed in green chemistry forums. The compound's solubility and stability under various conditions are also critical factors for industrial applications, prompting studies on its derivatization and formulation.

Environmental and regulatory considerations further highlight the importance of 4-(1-methyl-1H-imidazol-2-yl)-Benzaldehyde. As industries shift toward sustainable practices, researchers are exploring eco-friendly synthesis routes for this compound. Its low toxicity profile, as indicated by preliminary in vitro studies, positions it favorably for biocompatibility assessments, a hot topic in regulatory science.

In summary, 4-(1-methyl-1H-imidazol-2-yl)-Benzaldehyde (CAS No. 98298-51-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its integration into cutting-edge research underscores its potential to address contemporary challenges in drug development and functional materials, making it a subject of enduring scientific and industrial interest.